Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20748728 4-Hydroxy Nisoldipine 106685-70-5 C20H24N2O7
VC20749651 (2R,5R)-1-Benzyl-2,5-dimethylpyrrolidine 119008-53-6 C13H19N
VC20751746 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine hydrochloride 141543-65-9 C14H18ClN3O2S
VC20751603 Celecoxib carboxylic acid 170571-01-4 C17H12F3N3O4S
VC20748043 Sodium (2-sulfonatoethyl)methanethiosulfonate 184644-83-5 C3H7NaO5S3
VC20749670 5'-O-(4,4'-Dimethoxytrityl)-2,3'-anhydrothymidine 191474-13-2 C31H30N2O6
VC20749687 Disodium;4-[[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,3-disulfonate 193149-77-8 C₁₃H₉N₃Na₂O₈S₂
VC20749663 N2-Acetylguanine 19962-37-9 C7H7N5O2
VC20749677 4'-Bromoflavone 20525-20-6 C15H9BrO2
VC20749658 NG,NG-Dimethylarginine dihydrochloride 220805-22-1 C8H20Cl2N4O2
VC20751526 6-Phenyl-1-hexanol 2430-16-2 C12H18O
VC20749633 3-Hydroxypropanamide 2651-43-6 C3H7NO2
VC20749637 4-Keto Retinal 33532-44-4 C20H26O2
VC20749521 2-Iminopiperidine hydrochloride 41419-55-0 C5H11ClN2
VC20749691 Diethyl-2-carbethoxypimelate 53007-36-6 C14H24O6
VC20749673 6-Chloro-7-methylpurine 5440-17-5 C6H5ClN4
VC20749683 4-Chloro-2-nitrobenzaldehyde 5551-11-1 C7H4ClNO3
VC20748761 5,6-Dinitro-1H-indazole 59601-91-1 C7H4N4O4
VC20750074 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl Azide 6205-69-2 C14H20N4O8
VC20750323 Trimethylacetaldehyde 630-19-3 C5H10O
VC20749402 Phomopsin A 64925-80-0 C36H45ClN6O12
VC20748340 4-(Chloromethyl)-2-isopropylthiazole hydrochloride 65386-28-9 C7H11Cl2NS
VC20749979 2-Aminoquinolin-8-ol 70125-16-5 C9H8N2O
VC20748020 Spinosin 72063-39-9 C28H32O15
VC20751564 5-Acetoxymethyl-N-acetyl-2-pyrrolidinone 887352-10-5 C9H13NO4